N,N-bis(prop-2-ynyl)formamide

• CAS RN: 123846-85-5
• Molecular Formula: C7H7NO
• Molecular Weight: 121.14 g/mol
• IUPAC Name: N,N-bis(prop-2-ynyl)formamide
• InChI: InChI=1S/C7H7NO/c1-3-5-8(7-9)6-4-2/h1-2,7H,5-6H2
• InChI Key: CDAOUFCXKVTXDN-UHFFFAOYSA-N
• SMILES: C#CCN(CC#C)C=O
• synonyms: Formamide, N,N-di-2-propynyl- (9CI)

Description

N,N-bis(prop-2-ynyl)formamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as BPF and is a member of the propargylamines family. BPF is a versatile compound that has been used in various chemical reactions and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N,N-bis(prop-2-ynyl)formamide is not fully understood. However, it is believed that BPF works by inhibiting certain enzymes that are involved in the progression of various diseases. BPF has also been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects:
N,N-bis(prop-2-ynyl)formamide has been shown to have various biochemical and physiological effects. BPF has been shown to inhibit the growth of cancer cells and induce apoptosis (cell death). BPF has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, BPF has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-bis(prop-2-ynyl)formamide in lab experiments is its versatility. BPF can be used in various chemical reactions and has shown promising results in scientific research. However, one of the limitations of using BPF is its toxicity. BPF can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of N,N-bis(prop-2-ynyl)formamide in scientific research. One potential direction is the development of BPF-based drugs for the treatment of various diseases. Another potential direction is the synthesis of new BPF derivatives with improved properties. Additionally, BPF can be used as a tool to study various biochemical and physiological processes in the body. Overall, N,N-bis(prop-2-ynyl)formamide is a promising compound with various potential applications in scientific research.

Synthesis Methods

The synthesis of N,N-bis(prop-2-ynyl)formamide can be achieved through various methods. One of the most common methods involves the reaction of propargylamine with formyl chloride. This reaction results in the formation of N,N-bis(prop-2-ynyl)formamide along with hydrochloric acid as a by-product. Other methods involve the reaction of propargylamine with various aldehydes or ketones to form BPF.

Scientific Research Applications

N,N-bis(prop-2-ynyl)formamide has been extensively used in scientific research due to its potential applications in various fields. One of the primary applications of BPF is in the field of medicinal chemistry. BPF has shown promising results in the treatment of various diseases, including cancer and Alzheimer's disease. BPF has also been used as a precursor in the synthesis of various pharmaceuticals.